Cas no 2228440-07-9 (3,3,4,4,5,5,5-Heptafluoro-2-methylpentanenitrile)

• Product Name: 3,3,4,4,5,5,5-Heptafluoro-2-methylpentanenitrile
• CAS No: 2228440-07-9
• MF: C₆H₄F₇N
• MW: 223.091485977173
• CID: 5605290
• PubChem ID: 165765864
• Update Time: 2025-10-29

3,3,4,4,5,5,5-Heptafluoro-2-methylpentanenitrile Chemical and Physical Properties

Names and Identifiers

• EN300-2002157
• 3,3,4,4,5,5,5-heptafluoro-2-methylpentanenitrile
• 2228440-07-9
• 3,3,4,4,5,5,5-Heptafluoro-2-methylpentanenitrile

• Inchi： 1S/C6H4F7N/c1-3(2-14)4(7,8)5(9,10)6(11,12)13/h3H,1H3
• InChI Key： VAURSDPLXBNCRG-UHFFFAOYSA-N
• SMILES： FC(C(C#N)C)(C(C(F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 223.02319627g/mol
• Monoisotopic Mass: 223.02319627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 23.8Ų

Additional information on 3,3,4,4,5,5,5-Heptafluoro-2-methylpentanenitrile

3,3,4,4,5,5,5-Heptafluoro-2-methylpentanenitrile (CAS No. 2228440-07-9): Properties, Applications, and Industry Insights

The 3,3,4,4,5,5,5-Heptafluoro-2-methylpentanenitrile (CAS No. 2228440-07-9) is a specialized fluorinated organic compound that has garnered significant attention in advanced chemical research and industrial applications. This compound, characterized by its unique heptafluorinated structure and nitrile functional group, plays a pivotal role in sectors such as pharmaceuticals, agrochemicals, and materials science. Its molecular formula, C₆H₄F₇N, underscores its high fluorine content, which contributes to its remarkable chemical stability and reactivity.

One of the most notable features of 3,3,4,4,5,5,5-Heptafluoro-2-methylpentanenitrile is its ability to act as a versatile building block in synthetic chemistry. Researchers and manufacturers value this compound for its electron-withdrawing properties, which are essential for designing molecules with enhanced bioactivity or material performance. The presence of the nitrile group further expands its utility, enabling reactions such as nucleophilic additions and cyclizations, which are critical in drug discovery and polymer synthesis.

In recent years, the demand for fluorinated compounds like 3,3,4,4,5,5,5-Heptafluoro-2-methylpentanenitrile has surged due to their applications in green chemistry and sustainable manufacturing. As industries strive to reduce environmental impact, fluorinated intermediates offer solutions for developing energy-efficient processes and eco-friendly products. This aligns with global trends such as the push for PFAS alternatives and low-carbon technologies, making this compound a topic of interest for researchers and policymakers alike.

The synthesis of 3,3,4,4,5,5,5-Heptafluoro-2-methylpentanenitrile typically involves multi-step fluorination reactions, often employing electrophilic fluorine sources or metal-catalyzed processes. These methods are continually optimized to improve yield and reduce waste, reflecting the growing emphasis on process intensification in chemical manufacturing. Additionally, advancements in flow chemistry have enabled more efficient production scales, catering to the needs of large-scale industrial applications.

From a commercial perspective, 3,3,4,4,5,5,5-Heptafluoro-2-methylpentanenitrile is part of a broader market for high-performance fluorochemicals. Analysts project steady growth in this sector, driven by demand from the pharmaceutical industry for novel drug candidates and the electronics industry for specialty materials. Companies specializing in custom synthesis and fine chemicals are increasingly listing this compound in their portfolios, highlighting its strategic importance.

Safety and handling of 3,3,4,4,5,5,5-Heptafluoro-2-methylpentanenitrile require adherence to standard laboratory protocols, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as a hazardous material under most regulatory frameworks, its fluorinated nature necessitates careful disposal to prevent environmental accumulation. This aligns with broader industry efforts to address chemical lifecycle management and regulatory compliance.

Looking ahead, the role of 3,3,4,4,5,5,5-Heptafluoro-2-methylpentanenitrile in cutting-edge research is expected to expand. Areas such as bioconjugation chemistry, advanced material design, and catalysis are likely to benefit from its unique properties. Furthermore, collaborations between academia and industry are fostering innovation in its applications, ensuring its relevance in tomorrow’s chemical landscape.

For researchers and procurement specialists seeking CAS 2228440-07-9, it is advisable to consult reputable suppliers who provide detailed technical data sheets (TDS) and certificates of analysis (CoA). Transparency in sourcing and quality assurance is critical, particularly for applications requiring high-purity grades. Online databases and chemical marketplaces are valuable resources for identifying vendors and comparing specifications.

In summary, 3,3,4,4,5,5,5-Heptafluoro-2-methylpentanenitrile represents a compelling example of how fluorinated nitriles are enabling advancements across multiple industries. Its combination of chemical robustness and synthetic versatility makes it indispensable for modern chemistry. As sustainability and innovation continue to drive the chemical sector, compounds like this will remain at the forefront of scientific and industrial progress.